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Compound of Interest

Compound Name: 2-(Methylsulfonyl)phenol
CAS No.: 27489-33-4
Cat. No.: B1297659

Get Quote

CAS Number: 27489-33-4

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(methylsulfonyl)phenol, a
versatile aromatic compound with significant potential in medicinal chemistry and organic
synthesis. The presence of both a hydroxyl and a methylsulfonyl group on the benzene ring
imparts unique electronic and chemical properties, making it a valuable building block for the
development of novel therapeutic agents.[1] This document will delve into the synthesis,
physicochemical properties, spectroscopic characterization, and potential applications of 2-
(methylsulfonyl)phenol, with a particular focus on its relevance in drug discovery.

Introduction: The Significance of Phenolic and
Sulfonyl Moieties in Drug Design
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Phenols and their derivatives are fundamental structural motifs found in a vast array of
pharmaceuticals, natural products, and agrochemicals.[2] The hydroxyl group can act as a
hydrogen bond donor and acceptor, contributing to crucial interactions with biological targets.
Furthermore, the phenolic ring can be readily functionalized, allowing for the fine-tuning of a
molecule's physicochemical and pharmacological properties.[2]

The methylsulfonyl (-SO2CHs) group is a strong electron-withdrawing group that can
significantly influence the properties of a molecule.[1] Its incorporation can enhance the acidity
of adjacent functional groups, modulate lipophilicity to improve solubility, and slow down
metabolic degradation.[1][3] The sulfonyl group is also exceptionally stable to hydrolysis and
resistant to reduction.[3] The strategic combination of phenolic and sulfonyl functionalities
within the same molecule, as seen in 2-(methylsulfonyl)phenol, presents a compelling
scaffold for the design of new chemical entities with desirable drug-like properties.

Physicochemical Properties and Spectroscopic
Data

A thorough understanding of the physical and chemical characteristics of 2-
(methylsulfonyl)phenol is essential for its effective utilization in research and development.

hvsicochemical

Property Value Source
CAS Number 27489-33-4 [4][5][6]
Molecular Formula C7Hs03S [11[4]5][6]
Molecular Weight 172.2 g/mol [41151[6]
Appearance White to light yellow crystalline 7]
powder
Melting Point 87°C to 92°C [7]
IUPAC Name 2-(methylsulfonyl)phenol [4]

2-methanesulfonylphenol, o-
Synonyms (Methylsulfonyl)phenol, 2- [4]18]
Hydroxyphenyl methyl sulfone
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Spectroscopic Profile

Spectroscopic analysis is critical for the unambiguous identification and characterization of 2-
(methylsulfonyl)phenol.

'H NMR Spectroscopy: The proton NMR spectrum of a phenol will typically show the
hydroxyl proton as a broad singlet between 4-7 ppm.[9] The aromatic protons will appear in
the 7-8 ppm region, with their splitting patterns dictated by the substitution on the ring.[9]

e 13C NMR Spectroscopy: The carbon spectrum provides information on the carbon framework
of the molecule.

e Infrared (IR) Spectroscopy: The IR spectrum of 2-(methylsulfonyl)phenol will exhibit a
characteristic broad O-H stretching band around 3300-3400 cm~1.[9] Strong absorptions
corresponding to the S=0O stretching of the sulfonyl group are also expected.

e Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the
compound. Alcohols and phenols often undergo characteristic fragmentation patterns,
including alpha cleavage and dehydration.[9]

Spectra for o-(Methylsulfonyl)phenol are available in public databases for reference.[8]

Synthesis and Reactivity
Proposed Synthetic Pathway

While a specific, detailed synthesis for 2-(methylsulfonyl)phenol is not readily available in the
provided search results, a plausible and efficient synthetic route can be proposed based on
established methodologies for analogous compounds.[1][10] A common approach involves the
oxidation of the corresponding methylthio precursor.[1]

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1297659/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methylsulfonyl-phenol
https://www.benchchem.com/product/b1297659/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methylsulfonyl-phenol
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.11%3A_Spectroscopy_of_Alcohols_and_Phenols
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.11%3A_Spectroscopy_of_Alcohols_and_Phenols
https://www.benchchem.com/product/b1297659/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methylsulfonyl-phenol
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.11%3A_Spectroscopy_of_Alcohols_and_Phenols
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.11%3A_Spectroscopy_of_Alcohols_and_Phenols
https://spectrabase.com/compound/BfgUKFfkGKR
https://www.benchchem.com/product/b1297659/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methylsulfonyl-phenol
https://www.benchchem.com/product/B1627411
https://www.chemicalbook.com/synthesis/4-methylsulfonyl-phenol.htm
https://www.benchchem.com/product/B1627411
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Material Reaction Product
\ _O_xone®_ or
G-(Methylthio)phenolj similar oxidant j
( 2-(Methylsulfonyl)phenol \

kPhenoIic -OH | Aromatic Ring -SO2CHs )

Ortho, para-directing
-OH) vs. meta-directing
(-SO2CHs3)

Electrophilic Aromatic
Substitution (e.g., Halogenation, ( )

Nitration)

Nucleophilic Electron-withdrawing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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